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Compound of Interest

Compound Name: Boc-NH-PEG11-NH2

Cat. No.: B1681950 Get Quote

Technical Guide: Safety and Handling of Boc-NH-
PEG11-NH2
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Boc-NH-PEG11-NH2, a heterobifunctional PROTAC linker. It is crucial to note that while some

suppliers classify this compound as non-hazardous, others provide safety data for structurally

similar, shorter-chain analogs that indicate potential hazards. Therefore, a cautious approach to

handling is recommended.

Section 1: Hazard Identification and Classification
There is conflicting information regarding the hazard classification of Boc-NH-PEGylated

amines. A Safety Data Sheet (SDS) for a generic "Boc-NH-PEG-NH2" indicates it is not a

hazardous substance.[1] However, an SDS for the shorter analog, Boc-NH-PEG3, and data

from PubChem for similar molecules, suggest potential hazards.[2][3][4] For the purpose of

ensuring laboratory safety, this guide will present the more stringent hazard classifications.

GHS Hazard Classification (Based on Analog Data)
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity, Single Exposure

(Respiratory Tract Irritation)
3

GHS Label Elements (Based on Analog Data)

Pictogram Signal Word Hazard Statement(s)

Warning

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

[3] H319: Causes serious eye

irritation.[2][3] H335: May

cause respiratory irritation.[2]

[3]

Section 2: Precautionary Measures and Handling
Given the potential hazards, the following precautionary measures should be strictly adhered to

when handling Boc-NH-PEG11-NH2.

Precautionary Statements
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Type Statement Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

P264
Wash hands thoroughly after

handling.[2]

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P304 + P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P330 Rinse mouth.[2]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[2]

Section 3: Experimental Protocols for Safe Handling
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The following protocols are based on standard laboratory procedures for handling potentially

hazardous chemicals.

Personal Protective Equipment (PPE)

Eye Protection: Use chemical safety goggles with side-shields.[2]

Hand Protection: Wear protective gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: Wear impervious clothing, such as a lab coat.[2]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[2]

Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure an eyewash station and safety shower are readily accessible.[2]

General Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly and that you are

working in a designated, well-ventilated area.

Dispensing: Avoid creating dust or aerosols. If the compound is a solid, weigh it out carefully.

If it is a liquid, handle it with care to avoid splashes.

Use: When using the compound in reactions, ensure all equipment is properly set up to

prevent leaks or spills.

Cleaning: After handling, wash hands and any exposed skin thoroughly with soap and water.

[2] Decontaminate all work surfaces and equipment.

Storage: Store the compound in a tightly sealed container in a dry, dark place at the

recommended temperature, typically -20°C for long-term storage.[5]

Section 4: First-Aid and Emergency Procedures
First-Aid Measures
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Exposure Route Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

Fire-Fighting Measures

Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam as extinguishing

media.

Wear a self-contained breathing apparatus for firefighting if necessary.[1]

Accidental Release Measures

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate PPE.

Absorb spills with an inert material (e.g., vermiculite, dry sand) and place in a chemical

waste container.[1]

Do not flush into the sewer system.[1]

Section 5: Physical and Chemical Properties
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Property Value

CAS Number 1233234-77-9[5][6]

Molecular Formula C29H60N2O13[5][6]

Molecular Weight 644.79 g/mol [5][6]

Appearance Liquid[6]

Storage Temperature -20°C[5]

Section 6: Stability and Reactivity
Stability: The product is stable under normal operating and storage conditions.[1]

Conditions to Avoid: High temperatures and frequent exposure.[1]

Materials to Avoid: Strong oxidizing agents.[1]

Hazardous Polymerization: Will not occur.[1]

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling Boc-NH-
PEG11-NH2 safely.
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Preparation Phase

Handling Phase

Post-Handling Phase

Storage

Assess Hazards
(Review SDS)

Select & Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Weigh/Measure Compound
(Avoid Aerosol Generation)

Perform Experiment

Decontaminate Workspace
& Glassware

Dispose of Waste
(Follow Regulations)

Remove PPE & Wash Hands

Store in Tightly Sealed
Container at -20°C

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Boc-NH-PEG11-NH2.
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Skin or Eye Contact

Inhalation

Ingestion

Exposure Event

IF ON SKIN:
Wash with plenty of soap and water

IF IN EYES:
Rinse cautiously with water for several minutes

IF INHALED:
Move to fresh air

IF SWALLOWED:
Rinse mouth

Seek Medical Attention
(If symptoms persist)

Click to download full resolution via product page

Caption: Emergency response protocol for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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